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Compound of Interest

Compound Name: Carquejol

Cat. No.: B3061002 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling compounds with limited safety data like Carquejol. This

document provides a comprehensive guide to the essential personal protective equipment

(PPE), operational plans, and disposal procedures for Carquejol, fostering a culture of safety

and building trust in laboratory practices.

Physicochemical and Toxicological Data
Understanding the fundamental properties of Carquejol is the first step in safe handling. The

following tables summarize the available quantitative data.

Physical and Chemical Properties of

Carquejol

Property Value

Molecular Formula C₁₀H₁₄O[1]

Molecular Weight 150.22 g/mol [1][2]

CAS Number 23734-06-7[1][2]
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Acute Toxicity of Carquejol

Test Value

Oral LD50 (mouse) 3140 mg/kg

Intraperitoneal LD50 (mouse) 690 mg/kg

Note: Specific Permissible Exposure Limits (PELs) for Carquejol have not been established. In

the absence of official exposure limits, it is prudent to handle Carquejol with a high degree of

caution, implementing the hierarchy of controls and utilizing the personal protective equipment

outlined below to minimize any potential exposure.

Operational Plan for Handling Carquejol
A systematic approach to handling Carquejol in a laboratory setting is crucial to minimize risk.

The following operational plan provides step-by-step guidance.

Personal Protective Equipment (PPE)
The selection and proper use of PPE is the most critical barrier between the researcher and

potential chemical exposure.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Always inspect

gloves for tears or punctures before use. Contaminated gloves should be removed and

disposed of as chemical waste.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn at

all times in the laboratory.

Body Protection: A flame-retardant lab coat should be worn and buttoned to its full length.

Respiratory Protection: While not always mandatory for small quantities in a well-ventilated

area, a NIOSH-approved respirator with an organic vapor cartridge is recommended,

especially when handling larger quantities or if there is a risk of aerosolization.

Weighing and Aliquoting Procedures
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All weighing and aliquoting of Carquejol should be performed in a certified chemical fume

hood to prevent the inhalation of any vapors or fine particles.

Use a dedicated set of spatulas and weighing papers for Carquejol to avoid cross-

contamination.

Ensure the balance is clean before and after use. Any spills should be cleaned up

immediately following the spill cleanup procedure.

Spill Cleanup Protocol
In the event of a Carquejol spill, follow these steps:

Alert others: Immediately notify colleagues in the vicinity of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Don appropriate PPE: Before attempting to clean the spill, ensure you are wearing the

appropriate PPE, including respiratory protection if necessary.

Contain the spill: Use a chemical spill kit to absorb the spilled material. Work from the

outside of the spill inwards.

Collect waste: Carefully collect the absorbent material and any contaminated items into a

designated, labeled hazardous waste container.

Decontaminate the area: Clean the spill area with an appropriate solvent, followed by soap

and water.

Dispose of waste: Dispose of all contaminated materials according to the disposal plan

outlined below.

Disposal Plan for Carquejol Waste
Proper disposal of chemical waste is essential for environmental protection and laboratory

safety.
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Waste Segregation: All solid and liquid waste contaminated with Carquejol must be

segregated from general laboratory waste.

Waste Containers: Use clearly labeled, leak-proof containers for Carquejol waste. The label

should include "Hazardous Waste," the name "Carquejol," and the approximate

concentration and quantity.[3][4]

Solid Waste: This includes contaminated gloves, weighing papers, and absorbent materials

from spill cleanups. Place these items in a designated, lined hazardous waste container.[5]

Liquid Waste: Unused or waste solutions of Carquejol should be collected in a separate,

sealed, and properly labeled hazardous waste container. Do not mix with other solvent waste

streams unless compatibility has been confirmed.[3]

Empty Containers: "Empty" containers that previously held Carquejol must be triple-rinsed

with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid

waste. Once decontaminated, the container can be disposed of according to institutional

guidelines.

Pickup and Disposal: Follow your institution's procedures for the pickup and disposal of

chemical waste. This typically involves contacting the Environmental Health and Safety

(EHS) office.[4]

Visual Guidance for Safe Handling and Disposal
The following diagrams provide a visual representation of the key safety and disposal

workflows for Carquejol.
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Personal Protective Equipment for Carquejol

Safety Goggles/Glasses Chemical-Resistant Gloves Lab Coat Respirator (as needed)

Handling Carquejol

Risk of Aerosolization

Click to download full resolution via product page

Caption: Required PPE for handling Carquejol.

Carquejol Waste Disposal Workflow

Waste Generation
(Solid & Liquid) Segregate Waste Label Container

'Hazardous Waste - Carquejol' Store in Designated Area Contact EHS for Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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